Cas no 1022983-50-1 (3-bromo-5-iodo-2-methylbenzoic Acid)

• Product Name: 3-bromo-5-iodo-2-methylbenzoic Acid
• CAS No: 1022983-50-1
• MF: C₈H₆BrIO₂
• MW: 340.940514087677
• MDL: MFCD20526668
• CID: 1135274
• PubChem ID: 59274625
• Update Time: 2025-06-28

3-bromo-5-iodo-2-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-5-IODO-2-METHYL BENZOIC ACID
• 3-Bromo-5-iodo-2-methylbenzoic Acid
• 3-bromo-5-iodo-2-methylbenzoic Acid

• MDL： MFCD20526668
• Inchi： 1S/C8H6BrIO2/c1-4-6(8(11)12)2-5(10)3-7(4)9/h2-3H,1H3,(H,11,12)
• InChI Key： JGSFWZGJNRDWDV-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C)=C(C(=O)O)C=1)Br

Computed Properties

• Exact Mass: 339.85959g/mol
• Monoisotopic Mass: 339.85959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 340.94g/mol
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-bromo-5-iodo-2-methylbenzoic Acid

Comprehensive Overview of 3-Bromo-5-Iodo-2-Methylbenzoic Acid (CAS No. 1022983-50-1): Properties, Applications, and Industry Insights

3-Bromo-5-iodo-2-methylbenzoic acid (CAS 1022983-50-1) is a halogenated aromatic carboxylic acid derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its bromine and iodine substituents on a methylbenzoic acid backbone, serves as a versatile intermediate in organic synthesis. Its unique structure enables applications in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern drug discovery pipelines.

The growing demand for halogenated benzoic acids in medicinal chemistry has placed compounds like 3-bromo-5-iodo-2-methylbenzoic acid at the forefront of research. Recent trends in AI-driven drug design and high-throughput screening have amplified interest in such building blocks, as they facilitate the rapid assembly of complex molecular architectures. Researchers frequently search for "CAS 1022983-50-1 solubility" or "synthetic routes to iodinated benzoic acids," reflecting the compound's practical challenges and synthetic utility.

From a structural perspective, the presence of both bromo and iodo groups offers orthogonal reactivity—a feature highly valued in multistep synthesis. The methyl group at the 2-position introduces steric effects that influence regioselectivity in subsequent transformations. Such properties make this compound indispensable for constructing heterocyclic scaffolds, a recurring theme in kinase inhibitor development and cancer therapeutics research.

Environmental and regulatory considerations surrounding halogenated compounds have spurred innovations in greener synthetic methodologies. Queries like "eco-friendly halogenation techniques" or "biodegradable aromatic acids" highlight industry shifts toward sustainable practices. While 3-bromo-5-iodo-2-methylbenzoic acid itself is not classified as hazardous, its synthesis often involves optimization to reduce heavy metal catalysts or organic solvents.

Analytical characterization of this compound typically involves HPLC purity analysis, NMR spectroscopy (notably ¹H and ¹³C), and mass spectrometry. The electron-withdrawing effects of halogens create distinct spectroscopic signatures, aiding in structural verification—a topic frequently searched as "NMR peaks for dihalogenated benzoates." These techniques ensure batch-to-batch consistency, critical for preclinical studies where impurity profiles impact biological activity.

In material science, derivatives of 3-bromo-5-iodo-2-methylbenzoic acid have shown promise in organic electronics, particularly as precursors for conductive polymers or metal-organic frameworks (MOFs). The compound's ability to undergo sequential functionalization aligns with the search trends for "multifunctional aromatic monomers" and "click chemistry substrates." Such applications underscore its interdisciplinary value beyond life sciences.

Storage and handling recommendations for CAS 1022983-50-1 emphasize protection from light (due to potential iodine dissociation) and moisture-free conditions. While not hygroscopic, its carboxylic acid moiety may form hydrates over time, warranting attention to "long-term stability of halogenated aromatics"—a common concern among industrial users. Properly sealed amber glass containers at controlled temperatures are industry-standard practices.

The patent landscape reveals increasing utilization of this compound in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, addressing the rising demand for "targeted protein degradation" solutions. Its meta-substitution pattern proves advantageous for constructing E3 ligase-binding motifs, a hot topic in degrader technology forums and publications.

Emerging computational tools like AI-based retrosynthesis platforms (e.g., IBM RXN for Chemistry) now include 3-bromo-5-iodo-2-methylbenzoic acid in their training datasets, responding to queries about "machine learning for halogenated compound synthesis." This intersection of cheminformatics and experimental chemistry accelerates the exploration of novel derivatives while minimizing empirical trial-and-error approaches.

Global suppliers often list this compound under alternative identifiers like "2-methyl-3,5-dihalobenzoic acid" or "meta-bromo iodo benzoate precursor," reflecting diverse naming conventions. Researchers comparing "halogenated benzoic acid price trends" should note that scale-up production and direct iodination process efficiencies significantly impact commercial availability and cost structures.